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Compound of Interest

Compound Name: HAC-Y6

Cat. No.: B612146

Technical Support Center: Y6-Based Organic
Solar Cells

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
addressing challenges related to low power conversion efficiency (PCE) in Y6-based organic
solar cell (OSC) devices.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the Power Conversion Efficiency (PCE) of PM6:Y6
solar cells?

The PCE of PM6:Y6 solar cells is highly sensitive to a combination of factors, including:

» Active Layer Morphology: The nanoscale blend morphology of the PM6 donor and Y6
acceptor is critical for efficient exciton dissociation and charge transport.[1]

» Fabrication Parameters: Processing conditions such as the choice of solvent, use of
additives, spin-coating speed, solution concentration, and annealing temperature and time
significantly impact the active layer morphology and device performance.[2][3][4]

o Layer Thickness: The thickness of the active layer, electron transport layer (ETL), and hole
transport layer (HTL) must be optimized to ensure efficient light absorption and charge
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collection.

« Interfacial Properties: The quality of the interfaces between the active layer and the transport
layers is crucial for minimizing charge recombination and ensuring efficient charge
extraction.

Q2: What is a typical device architecture for a high-efficiency PM6:Y6 solar cell?

A common and effective device architecture is the inverted structure: ITO/ETL/ PM6:Y6 / HTL
/ Ag.[5]

e ITO (Indium Tin Oxide): Transparent conducting oxide used as the bottom electrode.

ETL (Electron Transport Layer): Commonly used materials include ZnO or PDINO.

PM6:Y6: The photoactive layer, a blend of a polymer donor (PM6) and a non-fullerene
acceptor (Y6).

HTL (Hole Transport Layer): MoO3 is a frequently used material for the HTL.

Ag (Silver): The top metal electrode.
Q3: What are the optimal processing parameters for the PM6:Y6 active layer?

Achieving high PCE in PM6:Y6 devices is highly dependent on the precise control of
processing parameters. Below is a summary of commonly reported optimal conditions.
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Parameter Optimal Value Reference

Solvent Chloroform (CF) or o-xylene

- 0.5% v/v 1-chloronaphthalene
Solvent Additive

(CN)
Total Concentration 16-18 mg/mL
Spin-Coating Speed 3000 rpm
Annealing Temperature 80-110 °C
Annealing Time 5-10 minutes

Troubleshooting Guide

This guide addresses common issues encountered during the fabrication and characterization
of Y6-based solar cells that can lead to low PCE.

Low Power Conversion Efficiency (PCE)

A low overall PCE can be attributed to issues with the short-circuit current (Jsc), open-circuit
voltage (Voc), or fill factor (FF). The following diagram illustrates a general troubleshooting

workflow.
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Caption: General troubleshooting workflow for low PCE.
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Issue: Low Short-Circuit Current (Jsc)

A low Jsc indicates inefficient generation or collection of charge carriers.

Possible Cause Suggested Solution

* Verify the thickness of the active layer. An
optimal thickness is required to absorb sufficient
light without compromising charge carrier

] ) extraction. * Ensure the active layer solution

Inadequate Light Absorption o ) )

concentration is appropriate. Higher
concentrations can lead to thicker films and
better absorption, but may also negatively

impact morphology.

* Optimize the morphology of the active layer
through solvent selection, the use of additives
(e.g., 1-chloronaphthalene), and annealing

) ) o conditions. A well-mixed and phase-separated

Poor Charge Generation/Dissociation _ _ o _

morphology is crucial for efficient exciton
dissociation. * Ensure proper energy level
alignment between the donor (PM6) and

acceptor (Y6) materials.

* Check for and address any issues with the
ETL and HTL, such as improper thickness or
o ) poor film quality, which can impede charge
Inefficient Charge Collection ]
transport to the electrodes. * Investigate for
potential issues with the electrodes, such as

high contact resistance.

Issue: Low Open-Circuit Voltage (Voc)

Low Voc is often a result of excessive charge recombination or a suboptimal energy level
alignment.
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Possible Cause

Suggested Solution

High Recombination Rates

* Improve the quality of the interfaces between
the active layer and the charge transport layers
to reduce interfacial recombination. * Optimize
the active layer morphology to create more
defined pathways for charge transport, which

can reduce bimolecular recombination.

Mismatched Energy Levels

* Ensure the energy levels of the ETL and HTL
are well-aligned with the active layer materials
to facilitate efficient charge extraction and block
the injection of opposite charges. * The Voc is
fundamentally related to the energy difference
between the HOMO of the donor and the LUMO
of the acceptor. While this is an intrinsic material
property, ensuring minimal energy loss during

charge transfer is key.

Device Defects

* Investigate for pinholes or other defects in the
active layer that could create shunt pathways,

leading to a lower Voc.

Issue: Low Fill Factor (FF)

Alow FF is typically caused by high series resistance, low shunt resistance, or poor charge

transport within the device.
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Possible Cause Suggested Solution

* Optimize the thickness of all layers.
Excessively thick layers can increase series
resistance. * Ensure good electrical contact
) ) ) between the active layer and the charge

High Series Resistance (Rs)
transport layers, and between the transport
layers and the electrodes. * Check the quality
and conductivity of the transparent electrode

(ITO) and the top electrode (Ag).

* Minimize defects and pinholes in the active
layer that can create leakage current pathways.
This can be addressed by optimizing the spin-
Low Shunt Resistance (Rsh) coating process and ensuring a clean substrate.
* Ensure complete coverage of the active layer
by the transport layers and electrodes to prevent

shorting.

* Optimize the active layer morphology through
annealing and the use of solvent additives to
enhance charge carrier mobility. A well-ordered
molecular packing can facilitate more efficient
Poor Charge Transport
charge transport. * Ensure the donor and
acceptor materials form bicontinuous
interpenetrating networks for efficient transport

of both electrons and holes.

Experimental Protocols
Standard Fabrication of a PM6:Y6 Solar Cell (Inverted
Architecture)

This protocol outlines the steps for fabricating a standard inverted PM6:Y6 organic solar cell.
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1. Substrate Cleaning
(Sonication in DI water, acetone, IPA)

l

[2. Oxygen Plasma Treatment)

l

3. ETL Deposition
(e.g., spin-coat PDINO)

i

4. Active Layer Solution Prep
(PM6:Y6 in Chloroform + CN)

l

5. Spin-Coat Active Layer

i

6. Thermal Annealing
(e.g., 100°C for 10 min)

i

7. HTL Deposition
(e.g., thermal evaporation of MoO3)

8. Top Electrode Deposition
(e.g., thermal evaporation of Ag)

[9. Encapsulation)

Click to download full resolution via product page

Caption: Standard fabrication workflow for a PM6:Y6 solar cell.
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. Substrate Cleaning:

Sequentially sonicate pre-patterned ITO-coated glass substrates in deionized water,
acetone, and isopropanol for 15 minutes each.
Dry the substrates with a nitrogen gun.

. Oxygen Plasma Treatment:

Treat the cleaned ITO substrates with oxygen plasma for 5-10 minutes to improve the
surface wettability.

. Electron Transport Layer (ETL) Deposition:

Prepare a solution of the ETL material (e.g., PDINO in methanol).
Spin-coat the ETL solution onto the ITO substrate. For example, dynamically spin-coat at
3000 rpm.

. Active Layer Solution Preparation:

Dissolve PM6 and Y6 in a 1:1.2 weight ratio in chloroform to a total concentration of
approximately 16-18 mg/mL.

Add 1-chloronaphthalene (0.5% v/v) as a solvent additive.

Stir the solution at room temperature for at least 3 hours before use.

. Active Layer Spin-Coating:

Transfer the device to a nitrogen-filled glovebox.
Spin-coat the PM6:Y6 solution onto the ETL layer at around 3000 rpm for 30-60 seconds.

. Thermal Annealing:

Anneal the substrate with the active layer on a hotplate inside the glovebox at a temperature
between 80-110°C for 5-10 minutes.

. Hole Transport Layer (HTL) Deposition:

Transfer the substrate to a thermal evaporator.
Deposit the HTL material (e.g., 10 nm of MoO3) under high vacuum.
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8. Top Electrode Deposition:

o Without breaking vacuum, deposit the top metal electrode (e.g., 100 nm of Ag) through a
shadow mask to define the active area of the device.

9. Encapsulation:

e Encapsulate the device using a UV-curable epoxy and a glass coverslip to protect it from
oxygen and moisture.

Key Characterization Techniques
1. Current Density-Voltage (J-V) Measurement:

e Use a solar simulator with an AM1.5G spectrum at 100 mW/cm2 illumination.
o Measure the current density as a function of the applied voltage to determine the key device
parameters: Jsc, Voc, FF, and PCE.

2. External Quantum Efficiency (EQE) Measurement:

o Use a dedicated EQE setup with a light source, monochromator, and lock-in amplifier.
e Measure the ratio of collected charge carriers to incident photons at each wavelength to
understand the spectral response of the device.

3. Atomic Force Microscopy (AFM):

» Use AFM in tapping mode to characterize the surface morphology and phase separation of
the PM6:Y6 active layer. This can provide insights into the domain sizes and connectivity.

4. Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS):

o Employ GIWAXS to investigate the molecular packing and crystallinity of the donor and
acceptor materials within the blend film. This is crucial for understanding how processing
conditions affect the nanoscale structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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